Cas no 71103-76-9 (Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-)
71103-76-9 structure
Product Name:Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-
CAS No:71103-76-9
MF:C23H18N2
MW:322.402425289154
CID:546037
PubChem ID:12486442
Update Time:2025-04-19
Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-
- 4-(4-methylphenyl)-2,6-diphenylpyrimidine
- 71103-76-9
- 2,4-diphenyl-6-(p-tolyl)pyrimidine
- SCHEMBL12655455
- DTXSID00500050
-
- Inchi: 1S/C23H18N2/c1-17-12-14-19(15-13-17)22-16-21(18-8-4-2-5-9-18)24-23(25-22)20-10-6-3-7-11-20/h2-16H,1H3
- InChI Key: FHDVOTRYVUVFBV-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=CC=1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 322.14714
- Monoisotopic Mass: 322.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
71103-76-9 (Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-) Related Products
- 19927-61-8(2-Methyl-4-(p-tolyl)pyrimidine)
- 21203-79-2(2-Methyl-4-phenylpyrimidine)
- 3438-48-0(4-Phenylpyrimidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk